4-Chloro-6-methoxypyrido[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-6-methoxypyrido[2,3-d]pyrimidine
• InChI: InChI=1S/C8H6ClN3O/c1-13-5-2-6-7(9)11-4-12-8(6)10-3-5/h2-4H,1H3
• InChI Key: JQDNGWPNYVBORB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(N=C1)N=CN=C2Cl
• Molecular Formula: C8H6ClN3O
• Molecular Weight: 195.60 g/mol
• CAS RN: 1378873-91-6

Description

4-Chloro-6-methoxypyrido[2,3-d]pyrimidine is a chemical compound with the molecular formula C8H6ClN3O. It is a pyridopyrimidine derivative, which is a class of compounds known for their broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of 4-Chloro-6-methoxypyrido[2,3-d]pyrimidine involves the use of microwave technique as a new and robust approach. This method allows for the introduction of chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2.

Molecular Structure Analysis

The molecular structure of 4-Chloro-6-methoxypyrido[2,3-d]pyrimidine is characterized by a pyridopyrimidine core with a chlorine atom at position 4 and a methoxy group at position 6. The InChI code for this compound is 1S/C8H6ClN3O/c1-13-5-2-6-7(9)11-4-12-8(6)10-3-5/h2-4H,1H3.

Physical And Chemical Properties Analysis

4-Chloro-6-methoxypyrido[2,3-d]pyrimidine is a solid compound with a molecular weight of 195.61. The compound is stable under normal shipping temperatures.

Scientific Research Applications

Anticancer Research

• . Further studies could explore its mechanism of action and potential as a targeted therapy.

Fungicidal Properties

• . These compounds could serve as lead candidates for designing new fungicides.

Chemical Synthesis

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Safety And Hazards

The safety information for 4-Chloro-6-methoxypyrido[2,3-d]pyrimidine indicates that it is classified under the GHS07 hazard class. The hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the research and development of 4-Chloro-6-methoxypyrido[2,3-d]pyrimidine and related compounds involve the synthesis of novel pyrimidine analogs with enhanced anti-inflammatory activities and minimum toxicity. Detailed structure-activity relationship (SAR) analysis can provide clues for the design of these novel compounds.